Cas no 1565649-00-4 (4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE
• CAS No: 1565649-00-4
• MF: C₈H₈BrClO₄S
• MW: 315.568719863892
• MDL: MFCD26034157
• CID: 5245210
• Update Time: 2025-06-09

4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-bromo-3,5-dimethoxy-
• 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD26034157
• Inchi： 1S/C8H8BrClO4S/c1-13-6-3-5(15(10,11)12)4-7(14-2)8(6)9/h3-4H,1-2H3
• InChI Key： PSHFZUVOTJYZDK-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(OC)=C(Br)C(OC)=C1

Additional information on 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE

Introduction to 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE (CAS No. 1565649-00-4)

4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE, with the CAS number 1565649-00-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both bromine and methoxy substituents on a benzene ring, coupled with the sulfonyl chloride functional group, makes this molecule a versatile building block for further chemical modifications.

The structure of 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE features a benzene core substituted at the 3rd and 5th positions with methoxy groups and at the 1st position with a sulfonyl chloride group. The bromine atom at the 4th position introduces reactivity that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This combination of functional groups makes it an invaluable reagent in the synthesis of heterocyclic compounds, pharmaceuticals, and agrochemicals.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from aromatic sulfonamides. The sulfonyl chloride moiety in 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE serves as a precursor for generating sulfonamides through nucleophilic substitution reactions. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxy groups on the benzene ring further enhance the reactivity and solubility of the compound, making it more amenable to various synthetic pathways.

One of the most compelling applications of 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. By modifying this compound to introduce additional functional groups or heterocyclic structures, researchers can develop potent inhibitors that selectively target specific kinases. For instance, recent studies have demonstrated the utility of aryl sulfonamides derived from related compounds in inhibiting tyrosine kinases, which are overexpressed in many cancer cell lines.

The bromine atom in 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE also facilitates halogen-metal exchange reactions, which can be used to generate organometallic intermediates for further functionalization. This reactivity is particularly useful in constructing complex organic molecules through palladium-catalyzed cross-coupling reactions. Such transformations are essential in drug discovery pipelines, where intricate molecular frameworks are often required to achieve high binding affinity and selectivity for biological targets.

Another area where 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE finds utility is in the synthesis of fluorescent probes and dyes. The combination of electron-donating methoxy groups and an electron-withdrawing sulfonyl chloride group can influence the electronic properties of the molecule, making it suitable for designing probes that exhibit desirable photophysical characteristics. These probes are increasingly used in biochemical assays and imaging techniques to study dynamic processes within cells.

The pharmaceutical industry has also explored derivatives of 4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE for developing treatments against neurological disorders. The structural motif present in this compound has been incorporated into molecules that modulate neurotransmitter receptors and ion channels. For example, analogs with modifications at the sulfonyl chloride or bromine positions have shown promise in preclinical studies as potential treatments for conditions such as epilepsy and Alzheimer's disease.

In conclusion,4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE (CAS No. 1565649-00-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable a wide range of synthetic transformations, making it a valuable intermediate for constructing biologically active molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,4-BROMO-3,5-DIMETHOXYBENZENE-1-SULFONYL CHLORIDE is likely to remain a cornerstone in the development of innovative chemical entities.